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Compound of Interest

Compound Name: (2S,3R)-Fmoc-Abu(3-N3)-OH

Cat. No.: B3040018

Technical Data: (2S,3R)-Fmoc-Abu(3-N3)-OH

Introduction: This document provides the core technical specifications for the compound
(2S,3R)-Fmoc-Abu(3-N3)-OH, a reagent utilized in biochemical research. The primary focus is
the determination and verification of its molecular weight based on its chemical formula. This
compound is an azide-containing derivative of aminobutyric acid, featuring an Fmoc protecting
group, making it suitable for applications in peptide synthesis and click chemistry.[1][2]

Molecular Formula and Weight

The empirical chemical formula for (2S,3R)-Fmoc-Abu(3-N3)-OH has been identified as
C19H18N40Oa4.[1] Based on this formula, the calculated molecular weight is approximately 382.38
g/mol .

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation based on the formula C19H18N4Oa is detailed below.
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. Atomic Mass Total Mass

Element Symbol Atomic Count

(amu) (amu)
Carbon C 19 12.011 228.209
Hydrogen H 18 1.008 18.144
Nitrogen N 4 14.007 56.028
Oxygen O 4 15.999 63.996
Total 382.377

Workflow for Molecular Weight Determination

The process for calculating the molecular weight of a chemical compound is straightforward
and follows a defined logical path. This involves identifying the molecular formula and summing
the atomic weights of the constituent atoms.

Identify Molecular Formulaj
(C19H18N40O4)

Calculate Total Mass Final Molecular Weight
- 2 (Atom Count x Atomic Weight) (382.38 g/mol)
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Caption: Workflow for calculating molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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